molecular formula C10H13NO2 B12595381 3-(6-Methoxypyridin-3-yl)-2-methylprop-2-en-1-ol CAS No. 646518-45-8

3-(6-Methoxypyridin-3-yl)-2-methylprop-2-en-1-ol

Cat. No.: B12595381
CAS No.: 646518-45-8
M. Wt: 179.22 g/mol
InChI Key: UJQKPSJFQYXMMX-UHFFFAOYSA-N
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Description

3-(6-Methoxypyridin-3-yl)-2-methylprop-2-en-1-ol is a pyridine derivative featuring a methoxy group at the 6-position of the pyridine ring and a 2-methylprop-2-en-1-ol (allyl alcohol) chain at the 3-position. The allyl alcohol moiety introduces a reactive double bond, while the methyl group at position 2 of the chain adds steric hindrance.

Properties

CAS No.

646518-45-8

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

3-(6-methoxypyridin-3-yl)-2-methylprop-2-en-1-ol

InChI

InChI=1S/C10H13NO2/c1-8(7-12)5-9-3-4-10(13-2)11-6-9/h3-6,12H,7H2,1-2H3

InChI Key

UJQKPSJFQYXMMX-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=CN=C(C=C1)OC)CO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

3-(6-Methoxypyridin-3-yl)prop-2-yn-1-ol
  • Key Differences : Replaces the allyl alcohol (prop-2-en-1-ol) with a propargyl alcohol (prop-2-yn-1-ol) group.
  • Impact : The triple bond in propargyl alcohol enhances reactivity in click chemistry and metal-catalyzed cycloadditions compared to the double bond in the target compound.
  • Similarity : Shares the 6-methoxy-pyridin-3-yl backbone, suggesting comparable electronic profiles.
3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol
  • Key Differences : Features an additional methoxy group at the 5-position of the pyridine ring.
  • Divergence : The absence of a methyl group on the propargyl chain reduces steric hindrance compared to the target compound.
3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol
  • Key Differences: Substitutes the 6-methoxy group with 2-amino and 5-fluoro substituents.
  • Impact: The amino group introduces hydrogen-bonding capability, while fluorine’s electronegativity alters acidity and electronic distribution.
  • Contrast : Lacks the methoxy group, reducing lipophilicity compared to the target compound.

Substitution Position and Chain Saturation

3-(6-Methoxypyridin-2-yl)propan-1-ol
  • Key Differences : Methoxy group at pyridine position 2 (vs. 3) and a saturated propan-1-ol chain (vs. unsaturated allyl alcohol).
  • Impact : Positional isomerism affects dipole moments and intermolecular interactions. The saturated chain reduces reactivity, making it less prone to oxidation or addition reactions.
  • Molecular Weight : 167.2 g/mol (vs. higher for the target compound due to the methyl group and double bond).

Data Tables

Table 1: Structural and Functional Comparison

Compound Name Pyridine Substituents Chain Structure Key Functional Groups Molecular Weight (g/mol) Reactivity Notes
Target Compound 6-Methoxy at position 3 2-methylprop-2-en-1-ol Methoxy, Allyl alcohol Not provided Steric hindrance, oxidation-prone
3-(6-Methoxypyridin-3-yl)prop-2-yn-1-ol 6-Methoxy at position 3 Prop-2-yn-1-ol Methoxy, Propargyl alcohol Not provided Triple bond reactivity
3-(5,6-Dimethoxypyridin-3-yl)prop-2-yn-1-ol 5,6-Dimethoxy at position 3 Prop-2-yn-1-ol Dimethoxy, Propargyl alcohol Not provided Enhanced electron donation
3-(2-Amino-5-fluoropyridin-3-yl)prop-2-yn-1-ol 2-Amino, 5-Fluoro at position 3 Prop-2-yn-1-ol Amino, Fluoro, Propargyl alcohol Not provided Hydrogen bonding, increased acidity
3-(6-Methoxypyridin-2-yl)propan-1-ol 6-Methoxy at position 2 Propan-1-ol Methoxy, Alcohol 167.2 Saturated chain, lower reactivity

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